Cas no 1600129-72-3 (2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid)

2-Bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid is a brominated tetrahydrobenzothiophene derivative with a propyl substituent at the 6-position and a carboxylic acid functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules and heterocyclic compounds. Its structural features, including the bromine atom and carboxylic acid moiety, make it suitable for further functionalization via cross-coupling reactions or derivatization. The tetrahydrobenzothiophene core contributes to its potential utility in medicinal chemistry, where such scaffolds are often explored for their bioactivity. The compound is typically handled under controlled conditions due to its reactivity.

2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid structure

1600129-72-3 structure

Product Name:2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

CAS No:1600129-72-3

MF:C₁₂H₁₅BrO₂S

MW:303.21530175209

CID:6537651

PubChem ID:114748362

Update Time:2025-06-07

2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
- 1600129-72-3
- EN300-1083210
- Inchi： 1S/C12H15BrO2S/c1-2-3-7-4-5-8-9(6-7)16-11(13)10(8)12(14)15/h7H,2-6H2,1H3,(H,14,15)
- InChI Key： COQPPJGYHGNWCJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)O)C2=C(CC(CCC)CC2)S1

Computed Properties

Exact Mass: 301.99761g/mol
Monoisotopic Mass: 301.99761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 65.5Å²

2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1083210-0.05g	2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	1600129-72-3	95%	0.05g	$827.0	2023-10-28
Enamine	EN300-1083210-0.1g	2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	1600129-72-3	95%	0.1g	$867.0	2023-10-28
Enamine	EN300-1083210-0.25g	2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	1600129-72-3	95%	0.25g	$906.0	2023-10-28
Enamine	EN300-1083210-0.5g	2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	1600129-72-3	95%	0.5g	$946.0	2023-10-28
Enamine	EN300-1083210-1.0g	2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	1600129-72-3		1g	$1442.0	2023-06-10
Enamine	EN300-1083210-2.5g	2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	1600129-72-3	95%	2.5g	$1931.0	2023-10-28
Enamine	EN300-1083210-5.0g	2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	1600129-72-3		5g	$4184.0	2023-06-10
Enamine	EN300-1083210-10.0g	2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	1600129-72-3		10g	$6205.0	2023-06-10
Enamine	EN300-1083210-1g	2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	1600129-72-3	95%	1g	$986.0	2023-10-28
Enamine	EN300-1083210-5g	2-bromo-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	1600129-72-3	95%	5g	$2858.0	2023-10-28